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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of safer chemical alternatives to 2-
Ethoxyethanol, a common solvent in cleaning solutions that is facing increasing scrutiny due

to its reproductive and developmental toxicity. The focus of this guide is on propylene glycol

ethers, which are widely recognized as safer and effective replacements. This document

summarizes key performance and safety data, outlines experimental protocols for evaluation,

and provides a visual representation of the logical framework for transitioning to safer

alternatives.

Executive Summary
2-Ethoxyethanol, an ethylene glycol ether (E-series), poses significant health risks, including

reproductive and developmental toxicity. In contrast, propylene glycol ethers (P-series), such as

Dipropylene Glycol Methyl Ether (DPM), Propylene Glycol n-Butyl Ether (PnB), and

Tripropylene Glycol Methyl Ether (TPM), offer a safer toxicological profile. While direct, publicly

available quantitative data on the cleaning performance of these alternatives against 2-
Ethoxyethanol is limited, their favorable physicochemical properties, such as excellent

solvency and water solubility, make them highly effective in a variety of cleaning formulations.

The data presented in this guide supports the substitution of 2-Ethoxyethanol with P-series

glycol ethers to enhance worker and environmental safety without compromising cleaning

efficacy.
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Data Presentation: Comparison of Physicochemical
and Toxicological Properties
The following tables summarize the key quantitative data for 2-Ethoxyethanol and its safer

alternatives.

Table 1: Physicochemical Properties

Property
2-
Ethoxyethanol

Dipropylene
Glycol Methyl
Ether (DPM)

Propylene
Glycol n-Butyl
Ether (PnB)

Tripropylene
Glycol Methyl
Ether (TPM)

CAS Number 110-80-5 34590-94-8 5131-66-8 25498-49-1

Molecular Weight

( g/mol )
90.12 148.20 132.20 206.28

Boiling Point (°C) 135[1] 190 171 242

Vapor Pressure

(mmHg @ 20°C)
3.8 - 4[1][2] 0.37 0.9 <0.01

Flash Point (°C) 40 - 44[1] 75 - 79 62 118

Surface Tension

(dyn/cm @ 25°C)
~28.2 ~28.8 ~26.3 ~29.0

Viscosity (cP @

25°C)
1.97 3.7 2.9 5.5

Water Solubility Miscible[1] Miscible 6.4% Miscible

Table 2: Toxicological Properties
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Property 2-Ethoxyethanol
Dipropylene Glycol
Methyl Ether (DPM)

Propylene Glycol
n-Butyl Ether (PnB)

Oral LD50 (rat, mg/kg) 3,000 - 5,500 5,130 - 5,400 2,200 - 5,660

Dermal LD50 (rabbit,

mg/kg)
3,300 - 3,900 9,510 - 19,200 700 - 3,100

Key Health Hazards

Reproductive toxin,

developmental toxin,

hematotoxicity (red

blood cell damage)[3]

Low toxicity, mild

irritant
Skin and eye irritant

Experimental Protocols
To ensure a rigorous and standardized comparison of cleaning performance, the following

experimental methodologies, based on established ASTM International standards, are

recommended.

Gravimetric Analysis for Soil Removal Efficiency (Based
on ASTM G121 & G122)
This method provides a quantitative measure of a cleaning agent's ability to remove a specific

soil from a standardized surface.

Objective: To determine the percentage of soil removed by the cleaning solution.

Materials:

Standardized test coupons (e.g., stainless steel, as specified in ASTM G121).

Target soil (e.g., a mixture of lubricating oils, greases, or other relevant contaminants).

Cleaning solutions (2-Ethoxyethanol-based and alternative formulations).

Analytical balance.

Ultrasonic bath or agitated immersion system.
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Drying oven.

Procedure:

Coupon Preparation: Clean and pre-weigh the test coupons to establish a baseline weight

(W1).

Soiling: Apply a consistent and known amount of the target soil to each coupon and re-

weigh to determine the initial soiled weight (W2). The weight of the soil is (W2 - W1).

Cleaning: Immerse the soiled coupons in the respective cleaning solutions under

controlled conditions (e.g., temperature, time, agitation/sonication frequency).

Rinsing and Drying: Rinse the cleaned coupons with deionized water and dry them in an

oven until a constant weight is achieved.

Final Weighing: Weigh the final cleaned and dried coupons (W3).

Data Calculation:

Weight of soil remaining = W3 - W1

Weight of soil removed = (W2 - W1) - (W3 - W1) = W2 - W3

Cleaning Efficiency (%) = [(W2 - W3) / (W2 - W1)] * 100

Surface Cleanliness Evaluation via Contact Angle
Measurement
This method assesses the cleanliness of a surface by measuring its hydrophilicity or

hydrophobicity, which changes with the presence of contaminants.

Objective: To indirectly measure surface cleanliness by determining the contact angle of a

water droplet.

Materials:

Cleaned test coupons from the gravimetric analysis.
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Goniometer or contact angle measurement instrument.

High-purity water.

Procedure:

Place a cleaned and dried test coupon on the goniometer stage.

Dispense a small, standardized volume of high-purity water onto the surface of the

coupon.

Measure the contact angle between the water droplet and the coupon surface.

Interpretation: A lower contact angle generally indicates a cleaner, more hydrophilic surface,

as most organic soils are hydrophobic. Comparing the contact angles of surfaces cleaned

with different solutions provides a relative measure of cleaning efficacy.

Mandatory Visualization
The following diagrams illustrate key relationships and workflows relevant to the selection of

safer chemical alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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